Cas no 88660-02-0 (Anomaline)

Anomaline structure
Product name:Anomaline
CAS No:88660-02-0
MF:C22H30N2O4
MW:386.484606266022
CID:2038998
Anomaline Chemical and Physical Properties
Names and Identifiers
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- Anomaline
- Aspidospermidine-6,17-diol, 1-acetyl-16-methoxy-, (2β,5α,6α,12β,19α)- (9CI)
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- Inchi: 1S/C22H30N2O4/c1-4-21-9-7-16-22(10-12-23(20(21)22)11-8-17(21)26)14-5-6-15(28-3)19(27)18(14)24(16)13(2)25/h5-6,16-17,20,26-27H,4,7-12H2,1-3H3
- InChI Key: XYPHRTDTBOZCJF-UHFFFAOYSA-N
- SMILES: CCC12C3C4(C(N(C5C(O)=C(OC)C=CC=54)C(=O)C)CC1)CCN3CCC2O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- XLogP3: 1.13
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 633.9±55.0 °C(Predicted)
- pka: 9.39±0.60(Predicted)
Anomaline Related Literature
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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